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Introduction

JNJ-63533054 is a potent, selective, and orally active agonist for the G protein-coupled
receptor 139 (GPR139).[1] GPR139 is an orphan receptor with high expression in the central
nervous system, particularly in the habenula, septum, striatum, and hypothalamus.[2][3] The
endogenous ligands for GPR139 are believed to be the essential amino acids L-tryptophan and
L-phenylalanine.[1] Due to its discrete expression in brain circuits associated with mood,
motivation, and reward, GPR139 has emerged as a novel therapeutic target for
neuropsychiatric disorders.[1][4]

JNJ-63533054 is a valuable tool for investigating the in vivo function of GPR139.[1] It is brain
penetrant and has demonstrated effects in preclinical models, including a reduction in
locomotor activity and potential involvement in alcohol self-administration behaviors.[1][4] In
vivo microdialysis is a powerful technique to study the neurochemical effects of INJ-63533054
by measuring neurotransmitter levels in specific brain regions of freely moving animals.[5] This
document provides detailed application notes and protocols for conducting in vivo microdialysis
experiments with INJ-63533054 administration to assess its impact on dopamine and
serotonin levels in the rat brain.

JNJ-63533054: Pharmacological and
Physicochemical Properties
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A summary of the key pharmacological and pharmacokinetic parameters of INJ-63533054 is

presented in Table 1.

Parameter Value Species Reference

Mechanism of Action GPR139 Agonist [1]

EC50 (hGPR139) ~16 nM Human [1]

EC50 (rtGPR139) 63 nM Rat

EC50 (mMGPR139) 28 nM Mouse

Administration Route Oral (p-0.). _ Rat [1]
Intravenous (i.v.)

Bioavailability Orally bioavailable [1]

Blood-Brain Barrier Permeable Rat [1]

IV Clearance (rat) 53 mL/min/kg Rat

;T;ax (Gmokgp.o. 317 ng/mL Rat

t1/2 (rat) 2.5 hours Rat

Brain/Plasma Ratio 1.2 Rat

GPR139 Signaling Pathway

JNJ-63533054 exerts its effects by activating GPR139, which is known to couple to multiple G
protein signaling pathways. The primary signaling cascade is through Gg/11, leading to the

activation of phospholipase C (PLC) and subsequent downstream effects. GPR139 can also

couple to Gi/o proteins.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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